Cas no 2229195-83-7 (2-bromo-6-methoxy-3-sulfanylphenol)

• Product Name: 2-bromo-6-methoxy-3-sulfanylphenol
• CAS No: 2229195-83-7
• MF: C₇H₇BrO₂S
• MW: 235.098280191422
• CID: 6259475
• PubChem ID: 165977563
• Update Time: 2025-10-30

2-bromo-6-methoxy-3-sulfanylphenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-methoxy-3-sulfanylphenol
• 2229195-83-7
• EN300-1936320

• Inchi： 1S/C7H7BrO2S/c1-10-4-2-3-5(11)6(8)7(4)9/h2-3,9,11H,1H3
• InChI Key： CWHJRLQJOXPPKO-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1O)OC)S

Computed Properties

• Exact Mass: 233.93501g/mol
• Monoisotopic Mass: 233.93501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.5Ų

Additional information on 2-bromo-6-methoxy-3-sulfanylphenol

Chemical Profile of 2-bromo-6-methoxy-3-sulfanylphenol (CAS No: 2229195-83-7)

2-bromo-6-methoxy-3-sulfanylphenol, identified by its CAS number 2229195-83-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of phenolic derivatives, characterized by its aromatic ring system functionalized with bromine, methoxy, and sulfanyl groups. These structural features contribute to its unique chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The presence of a bromine atom at the 2-position and a methoxy group at the 6-position introduces electrophilic and nucleophilic centers, respectively, which are pivotal for further chemical modifications. Additionally, the sulfanyl group at the 3-position enhances the compound's solubility in polar solvents and influences its reactivity in biological systems. These attributes make 2-bromo-6-methoxy-3-sulfanylphenol a versatile building block for drug discovery and material science applications.

In recent years, there has been growing interest in phenolic compounds due to their diverse biological activities. Studies have demonstrated that derivatives of phenol can exhibit antimicrobial, anti-inflammatory, and antioxidant properties. The specific arrangement of substituents in 2-bromo-6-methoxy-3-sulfanylphenol may contribute to enhanced bioactivity compared to its parent compounds. For instance, the bromine atom can facilitate cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in constructing complex molecular architectures.

One of the most promising applications of 2-bromo-6-methoxy-3-sulfanylphenol is in the development of novel therapeutic agents. Researchers have explored its potential as a precursor for synthesizing small-molecule inhibitors targeting various disease pathways. For example, studies have shown that phenolic derivatives can interact with enzymes involved in metabolic disorders and cancer progression. The sulfanyl group, in particular, has been found to modulate enzyme activity by participating in hydrogen bonding interactions with biological targets.

The methoxy group in 2-bromo-6-methoxy-3-sulfanylphenol also plays a crucial role in determining its pharmacological properties. Methoxy-substituted phenols are known to exhibit improved metabolic stability and bioavailability, which are essential for drug candidates. Furthermore, the bromine atom can serve as a handle for further functionalization via palladium-catalyzed reactions, allowing chemists to introduce additional substituents at specific positions on the aromatic ring.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 2-bromo-6-methoxy-3-sulfanylphenol with greater accuracy. Molecular modeling studies suggest that this compound may bind to proteins involved in signal transduction pathways, potentially leading to new therapeutic strategies for neurological disorders. These findings highlight the importance of structural optimization in developing effective drug candidates.

The synthesis of 2-bromo-6-methoxy-3-sulfanylphenol involves multi-step organic transformations that require careful control of reaction conditions. Typical synthetic routes include bromination of a methoxylated phenol followed by sulfanylation at the desired position. Advanced techniques such as flow chemistry have been employed to improve yield and purity while minimizing side reactions.

In conclusion, 2-bromo-6-methoxy-3-sulfanylphenol (CAS No: 2229195-83-7) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an excellent candidate for synthesizing bioactive molecules with therapeutic applications. As research continues to uncover new biological targets and synthetic methodologies, compounds like 2-bromo-6-methoxy-3-sulfanylphenol will undoubtedly play a crucial role in advancing drug discovery efforts.